3-(4-Bromophenyl)-5-[5-(4-chlorophenyl)pyrazolidin-3-yl]-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Bromophenyl)-5-[5-(4-chlorophenyl)pyrazolidin-3-yl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C17H10BrClN4O and its molecular weight is 401.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Insecticidal Activity
A study by Li et al. (2013) focused on synthesizing a series of anthranilic diamides analogs containing 1,2,4- or 1,3,4-oxadiazole rings, including a compound with a structure similar to the chemical . They found that these compounds, particularly one closely related to 3-(4-Bromophenyl)-5-[5-(4-chlorophenyl)pyrazolidin-3-yl]-1,2,4-oxadiazole, displayed significant larvicidal activities against Plutella xylostella and some activity against Spodoptera exigua, suggesting potential insecticidal applications (Li et al., 2013).
Antifungal and Antitubercular Properties
Research by Horrocks et al. (2013) synthesized 3-(4-Chlorophenyl)-4-substituted pyrazole derivatives and tested them for antifungal activity. They found that some compounds exhibited significant antifungal activity against various pathogenic strains of fungi and also showed activity against the Mycobacterium tuberculosis H37Rv strain. This suggests the potential of similar compounds, like the this compound, in treating fungal infections and tuberculosis (Horrocks et al., 2013).
Antiviral Activity
In a study conducted by Flefel et al. (2012), derivatives of a similar compound, including those with oxadiazole structures, were synthesized and tested for anti-avian influenza virus activity. They found promising antiviral activity against the H5N1 virus, indicating potential applications in treating viral infections (Flefel et al., 2012).
Anti-Cancer Properties
The study by Jin (2014) designed and synthesized pyrazole derivatives containing 1,3,4-oxadiazole, similar to the chemical . They evaluated these compounds for in vitro anti-tumor activities and found that certain derivatives exhibited significant inhibition against Hep G2 (a liver cancer cell line), suggesting potential applications in cancer treatment (Jin, 2014).
Properties
IUPAC Name |
3-(4-bromophenyl)-5-[5-(4-chlorophenyl)pyrazolidin-3-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrClN4O/c18-12-5-1-11(2-6-12)16-20-17(24-23-16)15-9-14(21-22-15)10-3-7-13(19)8-4-10/h1-8,14-15,21-22H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRRPRVHACRGQBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NNC1C2=NC(=NO2)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.